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Compound of Interest

Compound Name: 2-(Methylthio)benzoate

Cat. No.: B8504159

Get Quote

In the landscape of modern medicinal chemistry and materials science, the 2-
(methylthio)benzoate scaffold, encompassing both methyl 2-(methylthio)benzoate and its

parent carboxylic acid, represents a crucial building block for the synthesis of a diverse array of

complex molecules. The strategic placement of the methylthio group ortho to the carboxylate

functionality imparts unique electronic and steric properties, making it a valuable synthon for

the construction of heterocyclic systems and other intricate molecular architectures. This guide,

tailored for researchers, scientists, and professionals in drug development, provides a

comprehensive overview of the commercial availability, technical specifications, and key

applications of these versatile chemical entities. From sourcing high-purity starting materials to

understanding their role in the synthesis of potential therapeutics, this document serves as a

practical resource for leveraging 2-(methylthio)benzoate derivatives in your research

endeavors.

Commercial Sourcing and Supplier Qualification
The procurement of high-quality chemical intermediates is the foundational step for any

successful research and development program. Methyl 2-(methylthio)benzoate (CAS No.

3704-28-7) and 2-(methylthio)benzoic acid (CAS No. 3724-10-5) are available from a range of

commercial suppliers, catering to both small-scale research and bulk manufacturing needs.
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Table 1: Prominent Commercial Suppliers of Methyl 2-
(Methylthio)benzoate

Supplier Product Name CAS Number Purity
Available
Quantities

Sigma-Aldrich

(Merck)

Methyl 2-

(methylthio)benz

oate

3704-28-7 ≥98%
Gram to

Kilogram

Thermo Scientific

Chemicals

Methyl 2-

(methylthio)benz

oate

3704-28-7 98%
Gram to

Kilogram[1]

Santa Cruz

Biotechnology

Methyl 2-

(methylthio)benz

oate

3704-28-7 Research Grade
Gram

quantities[2]

ChemUniverse

METHYL 2-

(METHYLTHIO)B

ENZOATE

3704-28-7 98% Gram quantities

Note: Availability and specifications are subject to change. Direct inquiry with the suppliers is

recommended for the most current information.

Supplier Qualification Workflow
A robust supplier qualification process is paramount to ensure the consistency and quality of

starting materials, thereby safeguarding the integrity of your experimental results. The following

workflow outlines a systematic approach to vetting and selecting a suitable supplier.
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Identify Potential Suppliers
(e.g., Online Databases, Trade Shows)

Request Technical Documentation
(CoA, SDS, Specification Sheet)

Evaluate Supplier Reputation
(ISO Certification, Customer Reviews)

Order Sample for In-house QC

Analytical Testing
(Purity, Identity, Impurity Profile)

Compare with Specifications

Decision: Qualify or Reject

Meets Requirements?

No

Establish Supply Agreement

Yes

Click to download full resolution via product page

Caption: Supplier Qualification Workflow for Chemical Procurement.
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Technical Specifications and Quality Control
A thorough understanding of the chemical and physical properties of 2-(methylthio)benzoate
derivatives is essential for their safe handling, storage, and effective use in synthetic protocols.

Physicochemical Properties
Property Methyl 2-(methylthio)benzoate

CAS Number 3704-28-7

Molecular Formula C₉H₁₀O₂S

Molecular Weight 182.24 g/mol

Appearance Pale cream to white crystalline solid[3][4]

Melting Point 68-70 °C[3]

Solubility Insoluble in water[3]

Storage Store in a cool, dry, well-ventilated area[4]

Data compiled from supplier Safety Data Sheets (SDS).[3][4]

Analytical Quality Control
Ensuring the purity and identity of the starting material is a critical step. High-Performance

Liquid Chromatography (HPLC) is a commonly employed technique for the quality control of

non-volatile organic compounds like methyl 2-(methylthio)benzoate.

Experimental Protocol: HPLC Purity Analysis of Methyl
2-(methylthio)benzoate
Objective: To determine the purity of a sample of methyl 2-(methylthio)benzoate by reversed-

phase HPLC with UV detection.

Materials:

Methyl 2-(methylthio)benzoate sample
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Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (optional, for mobile phase modification)

Volumetric flasks, pipettes, and vials

Instrumentation:

HPLC system with a UV-Vis detector

C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

Procedure:

Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile:Water (e.g., 70:30 v/v).

Degas the mobile phase before use.

Standard Preparation: Accurately weigh approximately 10 mg of a reference standard of

methyl 2-(methylthio)benzoate and dissolve it in the mobile phase in a 10 mL volumetric

flask. This will be your standard solution.

Sample Preparation: Prepare the sample solution in the same manner as the standard

solution.

Chromatographic Conditions:

Column: C18 reversed-phase column

Mobile Phase: Acetonitrile:Water (70:30 v/v)

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detector Wavelength: 254 nm

Column Temperature: Ambient
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Analysis: Inject the standard solution to determine the retention time. Subsequently, inject

the sample solution.

Data Analysis: Calculate the purity of the sample by comparing the peak area of the main

component in the sample chromatogram to the total area of all peaks (Area % method).

Quality Control Workflow
The following diagram illustrates a typical workflow for the quality control testing of an incoming

chemical intermediate.
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Receive Raw Material

Quarantine and Sampling

Visual Inspection
(Color, Form)

Identity Testing
(e.g., FTIR, NMR)

Purity Analysis
(e.g., HPLC, GC)

Compare Results to CoA
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Click to download full resolution via product page

Caption: Quality Control Workflow for Incoming Raw Materials.
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Applications in Research and Drug Development
The 2-(methylthio)benzoate scaffold is a valuable precursor in the synthesis of various

biologically active molecules. Its utility lies in the ability to further functionalize the molecule at

the methylthio, carboxyl, or aromatic ring positions.

Intermediate in the Synthesis of Antimycobacterial
Agents
Research has demonstrated the use of methyl 2-(phenylthio)benzoate, a related analogue, in

the synthesis of 2-(phenylthio)benzoylarylhydrazone derivatives. Some of these compounds

have shown promising antimycobacterial activity against Mycobacterium tuberculosis. This

suggests that the 2-(methylthio)benzoate core can be a starting point for developing novel

antitubercular agents.

Precursor for Anticancer Compounds
The broader class of benzoic acid derivatives has been extensively investigated for anticancer

properties.[5] For instance, a study reported the synthesis of methyl 4-(5-amino-3-

(methylthio)-1H-1,2,4-triazol-1-yl)benzoate, which was evaluated for its in vitro anticancer

activity.[6] This highlights the potential of incorporating the methylthio-substituted benzoate

moiety into heterocyclic systems to generate compounds with antiproliferative effects.

Synthetic Pathways
Understanding the synthesis of 2-(methylthio)benzoate and its derivatives provides insight

into potential impurities and alternative sourcing strategies, such as custom synthesis.

Synthesis of 2-(Methylthio)benzoic Acid
A common method for the preparation of 2-(methylthio)benzoic acid involves the reaction of a

chlorobenzonitrile with sodium methyl mercaptide, followed by hydrolysis of the nitrile group to

a carboxylic acid. A Chinese patent describes a method for preparing methylthiobenzoic acid

from chlorobenzonitrile and sodium methyl mercaptide in the presence of a phase transfer

catalyst.[7]

Esterification to Methyl 2-(Methylthio)benzoate
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The methyl ester can be readily prepared from 2-(methylthio)benzoic acid through standard

esterification procedures, such as Fischer esterification using methanol in the presence of an

acid catalyst (e.g., sulfuric acid).

Synthetic Pathway Overview
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Caption: A General Synthetic Pathway to Methyl 2-(Methylthio)benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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